Cas no 81250-41-1 (3,3,6-trimethylhepta-4,5-dien-2-one)

• Product name: 3,3,6-trimethylhepta-4,5-dien-2-one
• CAS No: 81250-41-1
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 704262
• PubChem ID: 586191

3,3,6-trimethylhepta-4,5-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Heptadien-2-one, 3,3,6-trimethyl-
• 3,3,6-trimethylhepta-4,5-dien-2-one
• MMLSXKDAXYUEEL-UHFFFAOYSA-N
• 3,3,6-Trimethyl-4,5-heptadien-2-one #
• 3,3,6-Trimethyl-4,5-heptadien-2-one
• EN300-1588864
• DTXSID00342957
• 81250-41-1

• Inchi： InChI=1S/C10H16O/c1-8(2)6-7-10(4,5)9(3)11/h7H,1-5H3
• InChI Key： MMLSXKDAXYUEEL-UHFFFAOYSA-N
• SMILES： CC(=C=CC(C)(C)C(=O)C)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų